Yanucamide A

Catalog No.
S653137
CAS No.
M.F
C33H47N3O7
M. Wt
597.7 g/mol
Availability
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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Yanucamide A

Product Name

Yanucamide A

IUPAC Name

(2S,5R,16S)-5-benzyl-4,13,13-trimethyl-12-pent-4-ynyl-2,16-di(propan-2-yl)-1,11-dioxa-4,7,15-triazacycloheptadecane-3,6,10,14,17-pentone

Molecular Formula

C33H47N3O7

Molecular Weight

597.7 g/mol

InChI

InChI=1S/C33H47N3O7/c1-9-10-12-17-25-33(6,7)32(41)35-27(21(2)3)31(40)43-28(22(4)5)30(39)36(8)24(20-23-15-13-11-14-16-23)29(38)34-19-18-26(37)42-25/h1,11,13-16,21-22,24-25,27-28H,10,12,17-20H2,2-8H3,(H,34,38)(H,35,41)/t24-,25?,27+,28+/m1/s1

InChI Key

UJLAUQGSVXILEB-AEDGQBGKSA-N

Synonyms

yanucamide A

Canonical SMILES

CC(C)C1C(=O)OC(C(=O)N(C(C(=O)NCCC(=O)OC(C(C(=O)N1)(C)C)CCCC#C)CC2=CC=CC=C2)C)C(C)C

Isomeric SMILES

CC(C)[C@H]1C(=O)O[C@H](C(=O)N([C@@H](C(=O)NCCC(=O)OC(C(C(=O)N1)(C)C)CCCC#C)CC2=CC=CC=C2)C)C(C)C

Yanucamide A is a natural product found in Schizothrix with data available.

Yanucamide A is a complex organic compound classified as a depsipeptide, which is a type of natural product that contains both amino acid and ester components. It was first isolated from marine cyanobacteria, specifically from species such as Lyngbya majuscula and Schizothrix sp., collected around Yanuca Island in Fiji. The chemical structure of Yanucamide A includes a unique combination of amino acids and fatty acid residues, contributing to its distinctive properties and biological activities. Its molecular formula is C33H47N3O7, indicating a substantial molecular weight that reflects its intricate structure .

, primarily amide and ester couplings. These reactions are crucial for constructing the depsipeptide backbone of the compound. The total synthesis reported in the literature has established the stereochemistry at specific positions within the molecule, particularly at the 3-position (3S) and 22-position (22S), which were previously ambiguous . The reaction pathway typically includes:

  • Amide Formation: Combining carboxylic acids with amines to form amides.
  • Esterification: Reacting alcohols with acids to form esters, which is essential for linking fatty acid components to the peptide backbone.

These reactions are indicative of the complexity involved in synthesizing such natural products.

Yanucamide A exhibits significant biological activities, including antimicrobial and cytotoxic properties. Studies have shown that it possesses activity against various bacterial strains, making it a candidate for further research in antibiotic development. Additionally, its cytotoxic effects have been evaluated against cancer cell lines, suggesting potential applications in cancer therapy . The compound's unique structure may contribute to its ability to interact with biological targets effectively.

The total synthesis of Yanucamide A has been achieved through a series of carefully designed synthetic steps:

  • Preparation of Key Intermediates: Starting materials are selected based on their ability to form the desired depsipeptide structure.
  • Coupling Reactions: Amide and ester couplings are performed to build the backbone of Yanucamide A.
  • Stereochemical Revision: The configuration at specific stereocenters is confirmed through analytical techniques such as NMR spectroscopy.

This synthetic route not only confirms the structure but also allows for the exploration of analogs that may enhance biological activity or improve pharmacokinetic properties .

Due to its biological activity, Yanucamide A has potential applications in several fields:

  • Pharmaceutical Development: Its antimicrobial and cytotoxic properties make it a candidate for new drug formulations targeting infections and cancer.
  • Biotechnology: The compound can be used as a model for studying peptide interactions in biological systems.
  • Natural Product Research: As a marine-derived compound, it contributes to the exploration of biodiversity for novel therapeutic agents.

Research into the interaction of Yanucamide A with biological systems has revealed insights into its mechanism of action. Studies suggest that it may interact with cellular membranes or specific protein targets, leading to its observed biological effects. Understanding these interactions is crucial for developing effective therapeutic strategies and optimizing its use in clinical settings .

Yanucamide A shares structural characteristics with several other compounds derived from marine organisms. Below is a comparison highlighting its uniqueness:

Compound NameStructure SimilarityBiological ActivityUnique Features
Dudawalamide ASimilar depsipeptide structureAntimicrobial activityDifferent amino acid composition
PM170453Related depsipeptideCytotoxic effects against cancer cellsDistinct stereochemistry
Lissoclinum patellae peptideContains similar peptide bondsAntiviral propertiesUnique source organism

Yanucamide A stands out due to its specific stereochemical configuration and potent biological activities, which may not be present in other similar compounds .

XLogP3

4.9

Wikipedia

Yanucamide A

Dates

Last modified: 07-20-2023

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